4-(Dimethylamino)butanoyl chloride
Overview
Description
4-(Dimethylamino)butanoyl chloride is a chemical compound with the formula C6H12ClNO . It is used in research and has applications in the field of organic synthesis .
Molecular Structure Analysis
The molecular weight of 4-(Dimethylamino)butanoyl chloride hydrochloride is 186.08 . The InChI code is 1S/C6H12ClNO.ClH/c1-8(2)5-3-4-6(7)9;/h3-5H2,1-2H3;1H .Physical And Chemical Properties Analysis
4-(Dimethylamino)butanoyl chloride hydrochloride is a powder . It has a molecular weight of 186.08 . The storage temperature is 4 degrees Celsius .Scientific Research Applications
T-butoxycarbonylation of Amines
A study by Guibe-jampel and Wakselman (1971) explored the use of 4-Dimethylamino-1-t-butoxycarbonylpyridinium chloride, a stable compound, in the t-butoxycarbonylation of amines. This compound reacts with amino-acid sodium salts in aqueous solutions, facilitating the synthesis of BOC-amino-acids (t-butoxycarbonyl) in good yields. This process is significant in peptide synthesis and modifying amino acids for research purposes (Guibe-jampel & Wakselman, 1971).
Catalysis in Acylation Reactions
Liu, Ma, Liu, and Wang (2014) reported the use of 4-(N,N-Dimethylamino)pyridine hydrochloride (DMAP·HCl), a DMAP salt, as a recyclable catalyst for acylating inert alcohols and phenols. They provided a detailed investigation of the reaction mechanism, showing the formation of N-acyl-4-(N',N'-dimethylamino)pyridine chloride and its role in the acylation process. This research highlights the compound's potential in organic synthesis and catalyst recycling (Liu, Ma, Liu, & Wang, 2014).
Safety and Hazards
The safety information for 4-(Dimethylamino)butanoyl chloride hydrochloride indicates that it is dangerous . The hazard statements include H315 (causes skin irritation), H318 (causes serious eye damage), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing mist, gas, or vapors, and avoiding contact with skin and eyes .
Future Directions
A paper titled “Unusual temperature-sensitive protonation behaviour of 4-(dimethylamino)…” discusses the significant impact of temperature on the protonation degree of DMAP derivatives . This could open up new avenues for research and applications of 4-(Dimethylamino)butanoyl chloride in various fields.
properties
IUPAC Name |
4-(dimethylamino)butanoyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12ClNO/c1-8(2)5-3-4-6(7)9/h3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRGHHVXWOZHPJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCC(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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